Cas no 27879-53-4 (2,3,4,5-Tetrahydropyridine trimer)

• Product Name: 2,3,4,5-Tetrahydropyridine trimer
• CAS No: 27879-53-4
• MF: C₁₅H₂₇N₃
• MW: 249.394983530045
• CID: 3064841
• PubChem ID: 136344
• Update Time: 2025-10-28

2,3,4,5-Tetrahydropyridine trimer Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-Tetrahydropyridine trimer
• Tripiperidein
• BRD-K81485586-001-01-0
• alpha -Tripiperideine
• Dodecahydro-4H,8H,12H-4a,8a,12a-triazatriphenylene
• DTXSID50200235
• HMS1676M01
• AKOS000546241
• Dodecahydro-1H,6H,11H-tripyrido[1,2-a:1,2-c:1,2-E][1,3,5]triazine #
• 522-33-8
• Tripiperidine[trimer of 2,3,4,5-tetrahydropyridine]
• Oprea1_544215
• Dodecahydro-1H,6H,11H-tripyrido(1,2-a:1',2'-c:1'',2''-e)(1,3,5)triazine
• alpha-Tripiperideine
• NSC405568
• Dodecahydro-1H,6H,11H-tripyrido(1,2-a:1',2'-c:1'''',2''''-e)(1,3,5)triazine
• AB00073622-01
• alpha-tripiperidein
• a-Tripiperideine
• Dodecahydro-1H,6H,11H-tripyrido[1,2-a:1',2'-c:1',2'-e][1,3,5]triazine
• STK026285
• Oprea1_142423
• NSC-405568
• dodecahydro-1H,6H,11H-tripyrido[1,2-a:1',2'-c:1'',2''-e][1,3,5]triazine
• 1,7,13-triazatetracyclo[12.4.0.02,7.08,13]octadecane
• 27879-53-4
• tetradecahydro-1H-5a,10a,15a-triazatriphenylene
• Piperideine, trimer
• MFCD00441060
• NSC 405568
• Tetradecahydro-1H-tripyrido[1,2-a:1',2'-c:1'',2''-e][1,3,5]triazine

• Inchi： 1S/C15H27N3/c1-4-10-16-13(7-1)17-11-5-2-9-15(17)18-12-6-3-8-14(16)18/h13-15H,1-12H2
• InChI Key： DKOLZPGCABHTDG-UHFFFAOYSA-N
• SMILES： N12CCCCC1N1CCCCC1N1CCCCC21

Computed Properties

• Exact Mass: 249.220497874Da
• Monoisotopic Mass: 249.220497874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.7Ų

Additional information on 2,3,4,5-Tetrahydropyridine trimer

Introduction to 2,3,4,5-Tetrahydropyridine trimer (CAS No. 27879-53-4)

2,3,4,5-Tetrahydropyridine trimer, identified by the Chemical Abstracts Service Number (CAS No.) 27879-53-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This trimeric derivative of pyridine has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The compound's molecular structure, characterized by a cyclic arrangement of tetrahydropyridine units, makes it a versatile intermediate for creating more complex molecules.

The synthesis of 2,3,4,5-Tetrahydropyridine trimer involves intricate organic reactions that highlight the compound's reactivity and stability. Researchers have explored various methodologies to optimize its production, including catalytic hydrogenation and polymerization techniques. These processes not only yield high-purity trimer but also provide insights into its mechanistic behavior under different conditions.

In recent years, 2,3,4,5-Tetrahydropyridine trimer has been studied for its role in medicinal chemistry. Its structural framework is reminiscent of many bioactive molecules, suggesting potential applications in the design of novel therapeutic agents. For instance, derivatives of this trimer have been investigated for their interactions with biological targets such as enzymes and receptors. Preliminary studies indicate that modifications to the tetrahydropyridine core can modulate binding affinities and pharmacokinetic profiles, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of 2,3,4,5-Tetrahydropyridine trimer is its versatility in forming complex derivatives. Chemists have leveraged this property to develop new ligands for metal-organic frameworks (MOFs) and supramolecular assemblies. These materials are of interest in various fields, including catalysis and material science. The ability to functionalize the trimer with different substituents allows for fine-tuning of its physical and chemical properties, enabling tailored applications.

The latest research on 2,3,4,5-Tetrahydropyridine trimer has also explored its potential in green chemistry initiatives. By optimizing synthetic routes to minimize waste and energy consumption, scientists are working towards sustainable production methods. This aligns with global efforts to develop environmentally friendly chemical processes without compromising efficiency or yield.

Another area of interest is the use of 2,3,4,5-Tetrahydropyridine trimer in computational chemistry models. Advanced computational techniques allow researchers to predict the behavior of this compound in various environments accurately. These models help in understanding its reactivity patterns and interactions with other molecules at a molecular level. Such insights are crucial for designing experiments and interpreting experimental data more effectively.

The pharmaceutical industry has shown particular interest in 2,3,4,5-Tetrahydropyridine trimer due to its potential as a precursor for active pharmaceutical ingredients (APIs). Its structural motif is found in several approved drugs used for treating neurological disorders and cardiovascular diseases. By exploring synthetic pathways that incorporate this trimer into larger molecules, researchers aim to develop next-generation therapeutics with improved efficacy and reduced side effects.

Furthermore，the material science community has utilized 2，3，4，5-tetrahydropyridine trimer as a building block for developing novel polymers and coatings。 These materials exhibit unique properties such as enhanced thermal stability and mechanical strength，making them suitable for high-performance applications。 The ability to tailor the properties of these polymers by modifying the tetrahydropyridine core opens up new possibilities in industrial manufacturing。

In conclusion,2，3，4，5-tetrahydropyridine trimer (CAS No。 27879-53-4) is a multifaceted compound with broad applications across multiple scientific disciplines。 Its unique structural features make it an attractive candidate for drug development、material science、and green chemistry initiatives。 As research continues to uncover new possibilities，this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation。